Cas no 1804188-33-7 (2-Methyl-4-(trifluoromethyl)benzo[d]oxazole)

• Product Name: 2-Methyl-4-(trifluoromethyl)benzo[d]oxazole
• CAS No: 1804188-33-7
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 4816950
• Update Time: 2025-09-23

2-Methyl-4-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethyl)benzo[d]oxazole

• Inchi： 1S/C9H6F3NO/c1-5-13-8-6(9(10,11)12)3-2-4-7(8)14-5/h2-4H,1H3
• InChI Key： ISTWEMSQDWZAHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1N=C(C)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 3
• Topological Polar Surface Area: 26